Cas no 98827-44-2 (Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide)

Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide Properties

Names and Identifiers

• Methyl 4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide
• methyl 4-hydroxy-1,1-dioxo-2H-thieno[2,3-e]thiazine-3-carboxylate
• Methyl 4-hydroxy-2H-thieno[2,3-e]-1,2-thiazine-3-carboxylate-1,1-dioxide
• SCHEMBL10853069
• Tenoxicam Impurity 1
• Methyl 4-hydroxy-1,1-dioxo-1,2-dihydro-1lambda~6~-thieno[2,3-e][1,2]thiazine-3-carboxylate
• methyl 4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate 1,1-dioxide
• FT-0679440
• Methyl4-hydroxy-2H-thieno[2,3-e][1,2]thiazine-3-carboxylate1,1-dioxide
• METHYL 4-HYDROXY-1,1-DIOXO-2H-1??-THIENO[2,3-E][1,2]THIAZINE-3-CARBOXYLATE
• 98827-44-2
• VS-03364
• MFCD08460399
• METHYL 4-HYDROXY-2H-THIENO[2,3-E]-1,2-THIAZINE-3-CARBOXYLATE-1,1-DIOXIDE
• AKOS000321322
• DTXSID70716106
• BCP12610
• ALBB-008913
• STK501457
• DB-080564
• BBL012498
• +Expand

• MDL： MFCD08460399
• InChIKey： QHDGDSKIUCBIGS-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO5S2/c1-14-8(11)5-6(10)7-4(2-3-15-7)16(12,13)9-5/h2-3,9-10H,1H3
• SMILES： COC(=O)C1=C(C2=C(C=CS2)S(=O)(=O)N1)O

Computed Properties

• Exact Mass: 260.97700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 260.97656467g/mol
• Heavy Atom Count: 16
• Complexity: 450
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 129Ų

Experimental Properties

• LogP: 1.84920
• PSA: 129.32000
• Refractive Index: 1.667
• Boiling Point: 464.2°C at 760 mmHg
• Flash Point: 234.6°C
• Density: 1.716

Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide Security Information

• HazardClass：IRRITANT

Methyl 4-Hydroxy-2H-thieno2,3-e1,2thiazine-3-carboxylate-1,1-dioxide Customs Data

• HS CODE：2934991000
• Customs Data：

  China Customs Code:

  2934991000

  Overview:

  2934991000. Sulfolactone and sulfolactam. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934991000. sultones and sultams. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%